Cas no 2172252-90-1 ({1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 2172252-90-1
• MF: C₁₂H₁₅BrN₄O
• MW: 311.177701234818
• CID: 5934739
• PubChem ID: 165589585
• Update Time: 2025-10-28

{1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine
• {1-[(2-bromophenyl)methyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine
• 2172252-90-1
• EN300-1610425

• Inchi： 1S/C12H15BrN4O/c1-18-8-12-11(6-14)15-16-17(12)7-9-4-2-3-5-10(9)13/h2-5H,6-8,14H2,1H3
• InChI Key： VABLLKFUQDTTIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1C(COC)=C(CN)N=N1

Computed Properties

• Exact Mass: 310.04292g/mol
• Monoisotopic Mass: 310.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Additional information on {1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine

Compound CAS No 2172252-90-1: {1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine

The compound with CAS No 2172252-90-1, known as {1-(2-bromophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a bromophenyl group, a methoxymethyl substituent, and a triazole ring system. The presence of these functional groups makes it a versatile compound for synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential for forming hydrogen bonds. The triazole ring in this compound is particularly significant as it can enhance the stability and bioavailability of the molecule. Additionally, the bromophenyl group introduces electronic diversity, which can be exploited in designing ligands for various biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the triazole ring. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has shown promise in preliminary biological assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological systems makes it a valuable tool in drug design and development. Furthermore, the presence of the methoxymethyl group provides additional sites for functionalization, enabling further chemical modifications to tailor its properties for specific therapeutic uses.

The structural features of this compound also make it an attractive candidate for use in materials science. The triazole moiety can serve as a building block for constructing supramolecular assemblies or polymer networks with unique mechanical and electronic properties. This dual applicability across both pharmaceuticals and materials science underscores its significance in contemporary chemical research.

In conclusion, CAS No 2172252-90-1 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique combination of functional groups positions it as a valuable asset for researchers seeking innovative solutions in drug discovery and material development.